amine CAS No. 1248963-53-2](/img/structure/B2792139.png)
[2-(Tert-butoxy)ethyl](ethyl)amine
Overview
Description
[2-(Tert-butoxy)ethyl](ethyl)amine is a chemical compound that is commonly used in scientific research. It is a tertiary amine with the chemical formula C8H19NO. This compound has a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of [2-(Tert-butoxy)ethyl](ethyl)amine is not fully understood. However, it is believed to act as a nucleophile in various chemical reactions. It can also act as a catalyst in some reactions. In biochemistry, this compound is believed to block non-specific binding of proteins to surfaces by reacting with functional groups on the surface.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on humans. However, it may have toxic effects if ingested or inhaled in large quantities. Therefore, it should be handled with care in the laboratory.
Advantages and Limitations for Lab Experiments
The advantages of using [2-(Tert-butoxy)ethyl](ethyl)amine in lab experiments include its high reactivity, low toxicity, and ease of handling. It is also readily available and relatively inexpensive. However, its main limitation is its limited solubility in water, which may make it difficult to use in some experiments.
Future Directions
There are several future directions for research involving [2-(Tert-butoxy)ethyl](ethyl)amine. One possible direction is to investigate its potential as a catalyst in various chemical reactions. Another direction is to explore its potential as a blocking agent in biochemistry. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of [2-(Tert-butoxy)ethyl](ethyl)amine involves the reaction between tert-butanol and ethylamine in the presence of a catalyst. The reaction takes place at a temperature of around 80-100°C and is carried out in an inert atmosphere. The resulting product is a clear liquid that can be purified using distillation or chromatography.
Scientific Research Applications
[2-(Tert-butoxy)ethyl](ethyl)amine has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of various organic compounds. It is also used in the preparation of different types of polymers and resins. In biochemistry, this compound is used as a blocking agent to prevent non-specific binding of proteins to surfaces. It is also used as a catalyst in various chemical reactions.
properties
IUPAC Name |
N-ethyl-2-[(2-methylpropan-2-yl)oxy]ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c1-5-9-6-7-10-8(2,3)4/h9H,5-7H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFNDMUCCTVWWPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCOC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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